2-[(1,1-dioxido-1,2-benzisothiazol-3-yl)(phenyl)amino]-N'-(1-methylethylidene)acetohydrazide

• IUPAC Name: 2-(N-(1,1-dioxo-1,2-benzothiazol-3-yl)anilino)-N-(propan-2-ylideneamino)acetamide
• InChI: InChI=1S/C18H18N4O3S/c1-13(2)19-20-17(23)12-22(14-8-4-3-5-9-14)18-15-10-6-7-11-16(15)26(24,25)21-18/h3-11H,12H2,1-2H3,(H,20,23)
• InChI Key: KVAFDMDIYGACDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC(=O)CN(C1=CC=CC=C1)C2=NS(=O)(=O)C3=CC=CC=C32)C
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

Benzisothiazolone is a type of organic compound which is often used in industry due to its wide range of properties. It is part of a class of compounds known as isothiazolones, which are heterocyclic compounds that contain a five-membered ring of two carbon atoms, one nitrogen atom, and one sulfur atom.

Molecular Structure Analysis

The molecular structure of benzisothiazolone derivatives can be quite complex due to the presence of the heterocyclic ring and various substituents. These compounds often contain functional groups such as amides and esters.

Chemical Reactions Analysis

Benzisothiazolone and its derivatives can undergo a variety of chemical reactions, including hydrolysis, reduction, and various types of substitution reactions. The exact reactions would depend on the specific substituents present in the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzisothiazolone derivatives can vary widely depending on their specific structure. These properties can include melting point, boiling point, solubility in various solvents, and stability under various conditions.

Mechanism of Action

The mechanism of action of benzisothiazolone derivatives can vary widely depending on their specific structure and the context in which they are used. Some benzisothiazolone derivatives are used as biocides, and their mechanism of action often involves disrupting the normal functioning of microbial cells.

Safety and Hazards

Like all chemicals, benzisothiazolone and its derivatives should be handled with care. They can pose various health hazards, such as skin and eye irritation, and more serious risks if ingested or inhaled.

Future Directions

The future research directions in the field of benzisothiazolone derivatives could involve the development of new synthesis methods, the exploration of new applications, and the investigation of their biological activity.